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Compound of Interest

Compound Name: Bromoacetaldehyde diethyl acetal

Cat. No.: B141678

An In-depth Technical Guide to the Handling and Storage of Bromoacetaldehyde Diethyl
Acetal

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromoacetaldehyde diethyl acetal (CAS No. 2032-35-1) is a versatile synthetic building
block, notably utilized as a key intermediate in the synthesis of various pharmaceutical
compounds, including antibiotics like dirithromycin and cephalosporins.[1][2] Its utility stems
from the masked aldehyde functionality, which allows for selective chemical transformations.[1]
This guide provides a comprehensive overview of the essential technical information required
for the safe handling, storage, and use of bromoacetaldehyde diethyl acetal in a laboratory
and research setting. It includes detailed physical and chemical properties, safety protocols,
and example experimental procedures.

Chemical and Physical Properties

Bromoacetaldehyde diethyl acetal is a colorless to light yellow, transparent liquid.[1][3] It is
recognized for its moisture sensitivity and is immiscible with water.[1][2] Maintaining its stability
and reactivity is crucial for its successful application in synthetic chemistry.[1]

Table 1: Physical and Chemical Properties of Bromoacetaldehyde Diethyl Acetal
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Property Value References
Molecular Formula CeH13Bro:z [1114]
Molecular Weight 197.07 g/mol [1][4]
Appearance Colorless to light yellow liquid [11[3]

Boiling Point 66-67 °C at 18 mmHg [1][5]
Density 1.31 g/mL at 25 °C [1][5]
Refractive Index (n20/D) 1.439 [1][5]

Flash Point 65 °C (149 °F) - closed cup [5]

Solubility Immiscible with water [1][2]

Purity >95.0% (GC) [3]

Safety and Hazard Information

This compound is classified as a hazardous substance and requires careful handling to avoid
exposure.[6] It is a flammable liquid and vapor, and is toxic if swallowed or inhaled.[3] It is also
known to cause skin and serious eye irritation.

Table 2: Hazard and Safety Information

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://eureka.patsnap.com/patent-CN104230677A
https://www.researchgate.net/publication/282519767_Bromoacetaldehyde_Diethyl_Acetal
https://eureka.patsnap.com/patent-CN104230677A
https://www.researchgate.net/publication/282519767_Bromoacetaldehyde_Diethyl_Acetal
https://eureka.patsnap.com/patent-CN104230677A
https://patents.google.com/patent/CN104230677A/en
https://eureka.patsnap.com/patent-CN104230677A
https://www.researchgate.net/figure/Reagents-and-conditions-a-bromoacetaldehyde-diethyl-acetal-11-equiv-K2CO3-11_fig2_336850774
https://eureka.patsnap.com/patent-CN104230677A
https://www.researchgate.net/figure/Reagents-and-conditions-a-bromoacetaldehyde-diethyl-acetal-11-equiv-K2CO3-11_fig2_336850774
https://eureka.patsnap.com/patent-CN104230677A
https://www.researchgate.net/figure/Reagents-and-conditions-a-bromoacetaldehyde-diethyl-acetal-11-equiv-K2CO3-11_fig2_336850774
https://www.researchgate.net/figure/Reagents-and-conditions-a-bromoacetaldehyde-diethyl-acetal-11-equiv-K2CO3-11_fig2_336850774
https://eureka.patsnap.com/patent-CN104230677A
https://patents.google.com/patent/CN105418612B/en
https://patents.google.com/patent/CN104230677A/en
https://orgsyn.org/demo.aspx?prep=cv3p0123
https://patents.google.com/patent/CN104230677A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Statement

Precautionary Statement

References

H226: Flammable liquid and

vapor

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition

sources. No smoking.

H301 + H331: Toxic if

swallowed or if inhaled

P261: Avoid breathing mist or
vapours. P301 + P310 + P330:
IF SWALLOWED: Immediately
call a POISON
CENTER/doctor. Rinse mouth.
P304 + P340 + P311: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. Call a POISON
CENTER/doctor.

[3]

H315: Causes skin irritation

P264: Wash skin thoroughly

after handling.

H319: Causes serious eye

irritation

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[7]

Personal Protective Equipment (PPE)

When handling bromoacetaldehyde diethyl acetal, it is imperative to use appropriate

personal protective equipment. This includes:

o Eye Protection: Eyeshields or safety glasses.[5]

o Hand Protection: Protective gloves.[5]

» Respiratory Protection: Use in a well-ventilated area.[6] For operations with a risk of

overexposure, a dust mask type N95 (US) or equivalent is recommended.[5]
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Skin and Body Protection: Wear protective clothing to prevent skin contact.[6]

Handling and Storage

Proper handling and storage are critical to maintain the chemical's integrity and ensure

laboratory safety.

Handling

Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid all personal contact, including inhalation of vapors.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use spark-free tools and explosion-proof equipment.[6]

Ground and bond containers and receiving equipment to prevent static discharge.[7]
Avoid contact with incompatible materials such as strong oxidizing agents and acids.[2][8]
Do not eat, drink, or smoke when handling this chemical.[6]

Wash hands thoroughly with soap and water after handling.[6]

Storage

Store in a cool, dry, and well-ventilated area.[1][6]

The recommended storage temperature is between 2-8°C.[1][5][9]

Keep containers tightly closed to prevent moisture contamination and leakage.[1]
Store in original containers in an approved flammable liquid storage area.[6]
Protect from light and moisture.[2][7]

Store away from incompatible materials, including oxidizing agents.[2][6]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://orgsyn.org/demo.aspx?prep=cv3p0123
https://orgsyn.org/demo.aspx?prep=cv3p0123
https://orgsyn.org/demo.aspx?prep=cv3p0123
https://orgsyn.org/demo.aspx?prep=cv3p0123
https://orgsyn.org/demo.aspx?prep=cv3p0123
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Base_Mediated_Intramolecular_Alkylation_of_2_2_bromoethyl_cyclopentan_1_one.pdf
https://patents.google.com/patent/CN105418612B/en
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/57/e3sconf_joe4_01014.pdf
https://orgsyn.org/demo.aspx?prep=cv3p0123
https://orgsyn.org/demo.aspx?prep=cv3p0123
https://eureka.patsnap.com/patent-CN104230677A
https://orgsyn.org/demo.aspx?prep=cv3p0123
https://eureka.patsnap.com/patent-CN104230677A
https://www.researchgate.net/figure/Reagents-and-conditions-a-bromoacetaldehyde-diethyl-acetal-11-equiv-K2CO3-11_fig2_336850774
https://patents.google.com/patent/US7122693B2/en
https://eureka.patsnap.com/patent-CN104230677A
https://orgsyn.org/demo.aspx?prep=cv3p0123
https://patents.google.com/patent/CN105418612B/en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Base_Mediated_Intramolecular_Alkylation_of_2_2_bromoethyl_cyclopentan_1_one.pdf
https://patents.google.com/patent/CN105418612B/en
https://orgsyn.org/demo.aspx?prep=cv3p0123
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Regularly inspect containers for leaks or physical damage.[6]

Experimental Protocols

Bromoacetaldehyde diethyl acetal is a valuable reagent in organic synthesis. Below are
examples of its application.

Synthesis of Bromoacetaldehyde Diethyl Acetal

This protocol is an adaptation of a procedure for the synthesis of the title compound.

Reaction Scheme: Paraldehyde + Brz (in ethanol, catalyzed by H2SO4 and a copper catalyst)
- Bromoacetaldehyde ethanol solution Bromoacetaldehyde ethanol solution + inorganic
dehydrating agent — Bromoacetaldehyde diethyl acetal

Procedure:

o Catalytic Bromination: In a suitable reactor, dissolve paraldehyde, a copper catalyst (e.g.,
cupric bromide), concentrated sulfuric acid, and absolute ethanol with stirring.[3] Cool the
mixture to -5 to 0°C using an ice-salt bath.[3]

o Slowly add elemental bromine dropwise to the cooled solution, maintaining the reaction
temperature between -5 and 0°C. The addition typically takes 1-1.5 hours.[3] This step yields
an ethanol solution of bromoacetaldehyde.

o Acetalization: To the bromoacetaldehyde solution, add an inorganic dehydrating agent such
as anhydrous magnesium sulfate.[3]

e Warm the mixture to 35-40°C and maintain this temperature for 5-6 hours.[3]
 After the reaction period, add ice water and stir for 15-20 minutes.[3]

o Neutralize the reaction mixture by adding sodium carbonate until the pH is between 6 and 7.

[3]
» Allow the mixture to stand and separate into layers. Separate the organic layer.

o Extract the aqueous layer twice with dichloroethane.[3]
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o Combine the organic phases and recover the solvent by distillation under reduced pressure.

[3]

» Purify the crude product by vacuum fractionation, collecting the fraction at 65-68°C to obtain
high-purity bromoacetaldehyde diethyl acetal.[3]

N-Alkylation of a Phenol Derivative

This is a general procedure for the N-alkylation of a substituted phenol using
bromoacetaldehyde diethyl acetal.

Reaction Scheme: Substituted Phenol + Bromoacetaldehyde diethyl acetal (in DMF with
K2COs) - N-alkylated product

Procedure:

e To a solution of the substituted phenol (1 equivalent) in dimethylformamide (DMF), add
bromoacetaldehyde diethyl acetal (1.1 equivalents) and anhydrous potassium carbonate
(1.1 equivalents).

e Heat the reaction mixture at 140°C overnight under a nitrogen atmosphere.
 After cooling, concentrate the reaction mixture under reduced pressure.
 Partition the resulting residue between ethyl acetate and 1N sodium hydroxide.
o Separate the phases and wash the ethyl acetate phase with water.

o Dry the organic phase over a suitable drying agent (e.g., anhydrous sodium sulfate), filter,
and concentrate in vacuo.

» Purify the crude product by silica gel chromatography to yield the desired N-alkylated
product.

Visualized Workflows

The following diagrams illustrate key workflows for handling bromoacetaldehyde diethyl
acetal.
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Caption: Safe handling workflow for bromoacetaldehyde diethyl acetal.
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Caption: A representative experimental workflow for an N-alkylation reaction.
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Caption: Spill response workflow for bromoacetaldehyde diethyl acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b141678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

